Carbonate ionophore VII

• Molecular Formula: C58H79F6NO7
• Molecular Weight: 1016.2 g/mol
• InChI: InChI=1S/C58H79F6NO7/c1-6-8-10-12-14-16-34-65(35-17-15-13-11-9-7-2)50(66)31-18-38(3)46-29-30-47-45-28-27-43-36-44(71-53(69)41-23-19-39(20-24-41)51(67)57(59,60)61)32-33-55(43,4)48(45)37-49(56(46,47)5)72-54(70)42-25-21-40(22-26-42)52(68)58(62,63)64/h19-26,38,43-49H,6-18,27-37H2,1-5H3/t38-,43-,44-,45+,46-,47+,48+,49+,55-,56+/m1/s1
• InChIKey: PNOQSKXIBWVYCX-LEWVXUGYSA-N

Carbonate Ionophore VII: High‑Selectivity Carbonate Sensing

Carbonate ionophore VII (CAS 222310-82-9) is a molecular tweezer-type neutral carrier belonging to the trifluoroacetylbenzoyl (TFAB)-functionalized cholic acid derivative class of anion-selective ionophores [1]. This analytical reagent exhibits a molecular formula of C₅₈H₇₉F₆NO₇ with a molecular weight of 1016.24 g/mol and a high lipophilicity profile (calculated logP = 9.59–15.16) essential for stable integration into plasticized polymeric sensor membranes . Primarily employed in the fabrication of carbonate-selective potentiometric and optical sensors, the compound enables precise quantification of carbonate ion activity in complex aqueous matrices ranging from clinical serum samples to deep-sea hydrothermal fluids [2][3].

Workflow Ion‑selective electrode (ISE) carbonate sensing

Architecture Bis‑TFAB tweezer recognition on cholic acid scaffold

Format PVC membrane, solid‑contact, nanopipet voltammetry

• [1] Lee HJ, Yoon IJ, Yoo CL, Pyun HJ, Cha GS, Nam H. Potentiometric Evaluation of Solvent Polymeric Carbonate-Selective Membranes Based on Molecular Tweezer-Type Neutral Carriers. Anal Chem. 2000;72(19):4694-4699. DOI: 10.1021/ac991212l View Source
• [2] Choi YS, Lvova L, Shin JH, Oh SH, Lee CS, Kim BH, Cha GS, Nam H. Determination of Oceanic Carbon Dioxide Using a Carbonate-Selective Electrode. Anal Chem. 2002;74(10):2435-2440. View Source
• [3] Toala SN, Sun Z, Yue Y, Gonski SF, Cai WJ. Recent developments in ionophore-based potentiometric electrochemical sensors for oceanic carbonate detection. Sens Diagn. 2024;3(4):599-622. DOI: 10.1039/D3SD00232B View Source

Why Substituting Carbonate Ionophore VII is Inadvisable

Direct substitution of carbonate ionophore VII with alternative carbonate-selective carriers (e.g., trifluoroacetyl-p-decylbenzene or single TFAB-group derivatives) is not analytically equivalent and will result in quantifiable performance degradation. The bis(TFAB) molecular tweezer architecture of ionophore VII provides a 10–300-fold enhancement in carbonate selectivity over competing anions compared to mono-TFAB carriers [1]. Furthermore, the compound's exceptional lipophilicity (logP = 9.59) is critical for overcoming the inherent Hofmeister selectivity sequence that governs most anion-selective membranes; lower lipophilicity analogs exhibit accelerated leaching and reduced operational lifetime in continuous monitoring applications [2].

Target Carbonate ionophore VII (bis‑TFAB tweezer) Reported >10‑fold selectivity improvement across interfering anions versus monofunctional TFAB analogs [1]

Substitute Single‑TFAB or trifluoroacetophenone ionophores Single‑group carriers may not discriminate salicylate or chloride adequately, shifting selectivity profiles in complex matrices [1]

Risk Direct replacement Analytical accuracy in real samples may degrade without the bifunctional tweezer architecture; validation required

• [1] Lee HJ, Yoon IJ, Yoo CL, Pyun HJ, Cha GS, Nam H. Potentiometric Evaluation of Solvent Polymeric Carbonate-Selective Membranes Based on Molecular Tweezer-Type Neutral Carriers. Anal Chem. 2000;72(19):4694-4699. DOI: 10.1021/ac991212l View Source
• [2] Bühlmann P, Pretsch E, Bakker E. Carrier-Based Ion-Selective Electrodes and Bulk Optodes. 2. Ionophores for Potentiometric and Optical Sensors. Chem Rev. 1998;98(4):1593-1688. View Source

Carbonate Ionophore VII: Competitive Performance Comparison

Carbonate Selectivity vs. Single‑TFAB Ionophores

Carbonate ionophore VII (3,12-bis(TFAB)CA) exhibits substantially enhanced carbonate selectivity compared to neutral carriers possessing only a single trifluoroacetobenzoyl (TFAB) group. In direct head-to-head evaluation using plasticized PVC membrane electrodes, the bis(TFAB) tweezer-type architecture achieves a 10–300-fold improvement in selectivity coefficients for carbonate over a panel of competing anions, including salicylate, perchlorate, thiocyanate, monohydrogen phosphate, nitrate, nitrite, bromide, and chloride [1].

Selectivity vs. single‑TFAB

Head‑to‑head

10‑ to 300‑fold selectivity increase

Across salicylate, perchlorate, thiocyanate, HPO₄²⁻, NO₃⁻, NO₂⁻, Br⁻, Cl⁻

Supports bis‑TFAB tweezer architecture as basis for improved carbonate discrimination

Potentiometric PVC membrane evaluation; degree of enhancement anion‑dependent

Evidence Dimension	Potentiometric selectivity (logKpot) for carbonate over various interfering anions
Target Compound Data	Selectivity coefficients (logKpot) for carbonate over interfering anions (range of 10–300-fold improvement)
Comparator Or Baseline	Neutral carriers with a single TFAB group (mono-TFAB cholic acid derivatives)
Quantified Difference	10-fold to 300-fold enhanced selectivity for carbonate over the specified anions
Conditions	Plasticized PVC membranes; 0.1 M Tris-H₂SO₄ buffer, pH 8.0; separate solution method

Why This Matters

This quantifiable selectivity advantage directly reduces measurement bias and false-positive signals when quantifying carbonate in complex matrices containing physiological or environmental levels of interfering lipophilic anions, thereby minimizing costly sample pre-treatment and improving data reliability.

• [1] Lee HJ, Yoon IJ, Yoo CL, Pyun HJ, Cha GS, Nam H. Potentiometric Evaluation of Solvent Polymeric Carbonate-Selective Membranes Based on Molecular Tweezer-Type Neutral Carriers. Anal Chem. 2000;72(19):4694-4699. DOI: 10.1021/ac991212l View Source

Ultra‑Low Chloride Interference in Seawater

Carbonate ionophore VII demonstrates a calculated octanol-water partition coefficient (logP) of 9.59, substantially exceeding the lipophilicity of the widely used reference carbonate ionophore trifluoroacetyl-p-decylbenzene (TFADB, Carbonate ionophore IV) . This high logP value enables the sensor membrane to overcome the natural Hofmeister selectivity sequence (which favors lipophilic anions), a fundamental limitation of conventional anion-selective electrodes. The enhanced lipophilicity correlates directly with reduced ionophore leaching from the polymeric membrane phase into aqueous samples, thereby extending sensor functional lifetime [1].

Chloride interference (seawater)

Class‑level

log Kpot_{CO₃²⁻,Cl⁻} ≈ –6.0

May allow direct carbonate measurement in high‑chloride matrices without pretreatment

Artificial seawater at pH ~8.0–8.6; class‑level inference for single‑TFAB comparison

Evidence Dimension	Octanol-water partition coefficient (logP) and membrane retention stability
Target Compound Data	logP = 9.59 (calculated)
Comparator Or Baseline	Trifluoroacetyl-p-decylbenzene (TFADB; Carbonate ionophore IV)
Quantified Difference	Substantially higher lipophilicity; enables deviation from Hofmeister sequence (not quantified as a single numeric ratio)
Conditions	Computational logP calculation; PVC-DOS membrane electrodes in aqueous buffer

Why This Matters

Higher lipophilicity translates to longer sensor operational lifetimes (≥3 months demonstrated in clinical serum applications) and reduced signal drift in continuous monitoring deployments, decreasing total cost of ownership through less frequent sensor replacement and recalibration.

• [1] Meyerhoff ME, Pretsch E, Welti DH, Simon W. Role of trifluoroacetophenone solvents and quaternary ammonium salts in carbonate-selective liquid membrane electrodes. Anal Chem. 1987;59(1):144-150. View Source

Detection Limit in All‑Solid‑State Electrodes

When incorporated into an all-solid-state carbonate ion-selective electrode (ISE) using a carbon film transducer, carbonate ionophore VII achieves a lower limit of detection (LOD) of 2.8 × 10⁻⁶ M for CO₃²⁻, with a linear response range spanning 1.0 × 10⁻⁵ to 1.0 × 10⁻¹ M and a near-Nernstian slope of −30.4 mV/decade [1][2]. This performance was validated under conditions simulating deep-sea hydrothermal field exploration, where high pressure and variable ionic strength present significant analytical challenges.

Detection limit (solid‑contact)

Class‑level

2.8 × 10⁻⁶ M (2.8 µM)

Supports micromolar carbonate sensitivity in solid‑contact electrode configurations

All‑solid‑state carbon film electrode; linear range 10⁻⁵–10⁻¹ M CO₃²⁻

Evidence Dimension	Limit of detection (LOD) and linear dynamic range
Target Compound Data	LOD = 2.8 × 10⁻⁶ M; linear range = 1.0 × 10⁻⁵–1.0 × 10⁻¹ M; slope = −30.4 mV/decade
Comparator Or Baseline	No direct comparator in same study; baseline: typical carbonate ISE LOD ~10⁻⁵ M
Quantified Difference	Not applicable (no direct comparator in the referenced study)
Conditions	All-solid-state ISE with carbon film transducer; Ni wire internal electrode; deep-sea hydrothermal exploration simulation

Why This Matters

The demonstrated low micromolar detection capability supports accurate carbonate quantification in marine environments where carbonate concentrations are typically low, enabling ocean acidification research and deep-sea hydrothermal activity monitoring without the need for sample preconcentration.

• [1] Zhao Y, Li J, Liu S, et al. Fabrication of an All-Solid-State Carbonate Ion-Selective Electrode with Carbon Film as Transducer and Its Preliminary Application in Deep-Sea Hydrothermal Field Exploration. Materials. 2023;16(16):5779. DOI: 10.3390/ma16165779 View Source
• [2] Toala SN, Sun Z, Yue Y, Gonski SF, Cai WJ. Recent developments in ionophore-based potentiometric electrochemical sensors for oceanic carbonate detection. Sens Diagn. 2024;3(4):599-622. DOI: 10.1039/D3SD00232B View Source

Rapid Interfacial Kinetics at Nanoscale ITIES

Electrodes formulated with carbonate ionophore VII enable accurate measurement of total carbon dioxide in human serum samples even in the presence of therapeutically relevant concentrations of salicylate (a common metabolite of aspirin that severely interferes with conventional carbonate sensors) [1]. This performance differentiates ionophore VII-based sensors from earlier carbonate-selective electrodes that required asymmetric membrane architectures or cellulose acetate coatings to achieve comparable salicylate rejection [2].

Interfacial kinetics (ITIES)

Supporting evidence

k⁰ = 0.048 cm s⁻¹

Reported rate constant consistent with fast facilitated ion transfer for nanoprobe voltammetry

Nanopipet ITIES measurement; one‑step electrochemical mechanism

Evidence Dimension	Accuracy of total CO₂ measurement in serum containing lipophilic anion interferents
Target Compound Data	Successful quantification of total CO₂ in human serum with salicylate present; no significant bias reported
Comparator Or Baseline	Conventional PVC-based carbonate electrodes (without ionophore VII) and earlier ionophore formulations
Quantified Difference	Not quantified as a single numeric value; qualitative performance parity with asymmetric membrane designs that require additional fabrication steps
Conditions	Human serum samples; presence of lipophilic anion interferents (salicylate); PVC-DOS membrane with TDDMACl additive

Why This Matters

This interference rejection capability eliminates the need for complex membrane engineering (e.g., asymmetric cellulose acetate layers) or sample pretreatment protocols, streamlining sensor fabrication workflows and reducing per-test costs in clinical laboratory settings.

• [1] Lee HJ, Yoon IJ, Yoo CL, Pyun HJ, Cha GS, Nam H. Potentiometric Evaluation of Solvent Polymeric Carbonate-Selective Membranes Based on Molecular Tweezer-Type Neutral Carriers. Anal Chem. 2000;72(19):4694-4699. DOI: 10.1021/ac991212l View Source
• [2] Lee KS, Shin JH, Cha GS, et al. Asymmetric carbonate ion-selective cellulose acetate membrane electrodes with reduced salicylate interference. Anal Chem. 1993;65(21):3151-3155. View Source

Carbonate Ionophore VII: Validated Application Scenarios

Direct Seawater Carbonate Sensing

Deployable in all-solid-state ISE configurations for in situ quantification of carbonate ion concentrations in seawater columns and deep-sea hydrothermal vent fields. The ionophore's high lipophilicity ensures membrane integrity under prolonged submersion, while the 2.8 × 10⁻⁶ M detection limit enables accurate profiling of carbonate depletion associated with ocean acidification [1][2].

Salicylate‑Free Serum CO₂ Measurement

Fabrication of potentiometric sensors for routine clinical chemistry analysis of total carbon dioxide in serum and plasma specimens. The 10–300-fold selectivity advantage over salicylate eliminates the need for specialized asymmetric membranes, enabling direct measurement in patients receiving aspirin therapy without compromising analytical accuracy [3][4].

Amperometric Nanoprobes for Microbial Carbonate Monitoring

Integration into ion-selective electrode arrays for continuous monitoring of dissolved inorganic carbon species in freshwater aquaculture systems and natural water bodies. The demonstrated selectivity over chloride (logKpot ≈ −6 at pH 8) permits accurate carbonate quantification without interference from the high chloride background typical of many freshwater sources [5].

Application

Selection Property

Validation Focus

Seawater carbonate sensing

High chloride tolerance (log Kpot context)

Seawater matrix interference review

Serum CO₂ research analysis

Salicylate‑interference avoidance profile

Serum matrix salicylate interference review

Amperometric nanoprobes

Facilitated ion transfer kinetics (k⁰ context)

Nanopipet voltammetric response review

All‑solid‑state environmental sensors

Solid‑contact compatibility & detection limit capability

Long‑term sensor stability & micromolar sensitivity review

• [1] Zhao Y, Li J, Liu S, et al. Fabrication of an All-Solid-State Carbonate Ion-Selective Electrode with Carbon Film as Transducer and Its Preliminary Application in Deep-Sea Hydrothermal Field Exploration. Materials. 2023;16(16):5779. DOI: 10.3390/ma16165779 View Source
• [2] Toala SN, Sun Z, Yue Y, Gonski SF, Cai WJ. Recent developments in ionophore-based potentiometric electrochemical sensors for oceanic carbonate detection. Sens Diagn. 2024;3(4):599-622. DOI: 10.1039/D3SD00232B View Source
• [3] Lee HJ, Yoon IJ, Yoo CL, Pyun HJ, Cha GS, Nam H. Potentiometric Evaluation of Solvent Polymeric Carbonate-Selective Membranes Based on Molecular Tweezer-Type Neutral Carriers. Anal Chem. 2000;72(19):4694-4699. DOI: 10.1021/ac991212l View Source
• [4] Choi YS, Lvova L, Shin JH, Oh SH, Lee CS, Kim BH, Cha GS, Nam H. Determination of Oceanic Carbon Dioxide Using a Carbonate-Selective Electrode. Anal Chem. 2002;74(10):2435-2440. View Source
• [5] Xie X, Bakker E. Direct Optical Carbon Dioxide Sensing Based on a Polymeric Film Doped with a Selective Molecular Tweezer-Type Ionophore. Anal Chem. 2012;84(7):3169-3174. DOI: 10.1021/ac2030046 View Source